Cas no 1804411-88-8 (4-(2-Chloroacetyl)-2-(difluoromethyl)benzo[d]oxazole)

• Product Name: 4-(2-Chloroacetyl)-2-(difluoromethyl)benzo[d]oxazole
• CAS No: 1804411-88-8
• MF: C₁₀H₆ClF₂NO₂
• MW: 245.609948635101
• CID: 4819856
• Update Time: 2025-10-29

4-(2-Chloroacetyl)-2-(difluoromethyl)benzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloroacetyl)-2-(difluoromethyl)benzo[d]oxazole

• Inchi： 1S/C10H6ClF2NO2/c11-4-6(15)5-2-1-3-7-8(5)14-10(16-7)9(12)13/h1-3,9H,4H2
• InChI Key： PWNWMDQBMWKSNI-UHFFFAOYSA-N
• SMILES： ClCC(C1=CC=CC2=C1N=C(C(F)F)O2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• XLogP3: 2.7
• Topological Polar Surface Area: 43.1

Additional information on 4-(2-Chloroacetyl)-2-(difluoromethyl)benzo[d]oxazole

4-(2-Chloroacetyl)-2-(difluoromethyl)benzo[d]oxazole: A Comprehensive Overview

The compound 4-(2-Chloroacetyl)-2-(difluoromethyl)benzo[d]oxazole, identified by the CAS number CAS No. 1804411-88-8, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxazoles, which are heterocyclic aromatic compounds with a five-membered ring containing one oxygen and one nitrogen atom. The presence of the benzo[d]oxazole core in this molecule provides a unique platform for functionalization and reactivity.

The structure of 4-(2-Chloroacetyl)-2-(difluoromethyl)benzo[d]oxazole features a chloroacetyl group at the 4-position and a difluoromethyl group at the 2-position of the benzo[d]oxazole ring. These substituents significantly influence the chemical properties and reactivity of the molecule. The chloroacetyl group introduces electrophilic character, making it a potential candidate for nucleophilic substitution reactions. On the other hand, the difluoromethyl group imparts electron-withdrawing effects, enhancing the stability and reactivity of the molecule in certain contexts.

Recent studies have highlighted the importance of benzo[d]oxazole-based compounds in drug discovery and materials science. For instance, researchers have explored the use of these compounds as building blocks for constructing bioactive molecules with anti-inflammatory, antitumor, and antimicrobial properties. The incorporation of halogen atoms, such as chlorine and fluorine, in these structures has been shown to enhance their pharmacokinetic profiles, making them more suitable for therapeutic applications.

The synthesis of 4-(2-Chloroacetyl)-2-(difluoromethyl)benzo[d]oxazole typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the condensation of an appropriate aldehyde or ketone with an amino alcohol derivative to form the oxazole ring. Subsequent functionalization steps are then employed to introduce the desired substituents at specific positions on the ring.

In terms of physical properties, this compound exhibits a high degree of thermal stability, which is advantageous for its use in high-temperature applications. Its solubility in organic solvents also makes it amenable to various synthetic transformations. Recent advancements in computational chemistry have enabled researchers to predict and optimize the electronic properties of such molecules, further enhancing their utility in electronic materials and sensors.

The application of difluoromethyl groups in organic synthesis has gained considerable attention due to their ability to modulate molecular interactions. In particular, fluorinated compounds are known for their unique bioavailability and resistance to metabolic degradation, making them valuable in drug design. The integration of such groups into benzo[d]oxazole frameworks has opened new avenues for developing molecules with enhanced pharmacological profiles.

Moreover, the presence of a chloroacetyl group in this compound introduces additional functionality that can be exploited in various chemical transformations. For example, this group can undergo nucleophilic substitution reactions with a wide range of nucleophiles, enabling the construction of diverse derivatives with tailored properties. This versatility underscores the importance of studying such compounds from both a synthetic and application-oriented perspective.

In conclusion, 4-(2-Chloroacetyl)-2-(difluoromethyl)benzo[d]oxazole represents a promising molecule with diverse potential applications across multiple disciplines. Its unique structure, functional substituents, and favorable physical properties make it an attractive target for further research and development. As advancements in synthetic chemistry continue to unfold, this compound is likely to play an increasingly significant role in shaping future innovations in materials science and pharmacology.